Cas no 3559-00-0 (1D-6-O-Methyl-myo-inositol)

1D-6-O-Methyl-myo-inositol structure
1D-6-O-Methyl-myo-inositol structure
Product Name:1D-6-O-Methyl-myo-inositol
CAS No:3559-00-0
MF:C7H14O6
MW:194.182463169098
CID:295972
PubChem ID:5320294
Update Time:2024-02-29

1D-6-O-Methyl-myo-inositol Chemical and Physical Properties

Names and Identifiers

    • L-chiro-Inositol,3-O-methyl-
    • (-)-Pinitol
    • Inositol,3-O-methyl-, L-chiro- (8CI)
    • L-(-)-Pinitol
    • L-Pinitol
    • Pinitol,(-)-
    • 1D-6-O-Methyl-myo-inositol
    • 6-O-Methyl-myo-inositol
    • D-4-O-Methyl-myo-inositol
    • Ononitol
    • (1R,2R,3R,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • 1L-3-O-methyl-chiro-inositol
    • L-Ononitol
    • DL-Ononitol
    • (?)-Pinitol
    • 2-O-Methyl-epi-inositol
    • C06353
    • A14772
    • Q27103880
    • Q27117073
    • (1R,2R,3S,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-p
    • 484-69-5
    • AKOS006272497
    • SCHEMBL3437530
    • CHEBI:28762
    • F714097C-1457-496B-BD0D-EBEFDCA5BF7E
    • CHEBI:172909
    • (1R,2R,3S,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • 3559-00-0
    • DTXSID701318150
    • CHEBI:37209
    • (1S,2R,4R,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • Inchi: 1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3/t2?,3-,4-,5-,6+,7?/m1/s1
    • InChI Key: DSCFFEYYQKSRSV-CEDNOLFGSA-N
    • SMILES: O(C)C1[C@@H]([C@@H](C([C@H]([C@@H]1O)O)O)O)O

Computed Properties

  • Exact Mass: 194.079
  • Monoisotopic Mass: 194.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: -3.2
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